1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine

• IUPAC Name: (2,3-difluorophenyl)-(2,6-dimethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C14H17F2NO/c1-9-5-3-6-10(2)17(9)14(18)11-7-4-8-12(15)13(11)16/h4,7-10H,3,5-6H2,1-2H3
• InChI Key: UKFWBKHZXUTLBO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=C(C(=CC=C2)F)F)C
• Molecular Formula: C14H17F2NO
• Molecular Weight: 253.29 g/mol

Description

1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine, also known as DF-MDPV, is a chemical compound that belongs to the class of synthetic cathinones. It is a psychoactive substance that has been found to have stimulant effects on the central nervous system. DF-MDPV has been a subject of interest among researchers due to its potential therapeutic applications.

Mechanism of Action

1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters that are responsible for the reuptake of these neurotransmitters, thereby increasing their availability in the synaptic cleft. This results in increased stimulation of the central nervous system, leading to the stimulant effects of 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine.
Biochemical and Physiological Effects
1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine has been found to have a number of biochemical and physiological effects. It increases the release of dopamine, norepinephrine, and serotonin in the brain, leading to increased stimulation of the central nervous system. 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine has also been found to increase heart rate, blood pressure, and body temperature. It can cause vasoconstriction, leading to reduced blood flow to certain organs.

Advantages and Limitations for Lab Experiments

1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine has several advantages for use in lab experiments. It is a potent stimulant that can be used to study the effects of increased neurotransmitter release on the central nervous system. 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine has also been found to have antidepressant and anxiolytic effects, making it a useful tool for studying the mechanisms of depression and anxiety.
However, there are also limitations to the use of 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine in lab experiments. It is a psychoactive substance that can be dangerous if not handled properly. 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine can also cause vasoconstriction, leading to reduced blood flow to certain organs. This can make it difficult to study the effects of 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine on these organs.

Future Directions

There are several future directions for the study of 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine. One area of interest is the potential therapeutic applications of 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine. It has been found to have antidepressant and anxiolytic effects, making it a potential treatment for depression and anxiety. 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine has also been found to reduce the self-administration of cocaine, making it a potential treatment for drug addiction.
Another area of interest is the development of safer and more effective synthetic cathinones. 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine is a potent stimulant that can be dangerous if not handled properly. Developing safer and more effective synthetic cathinones could lead to the development of new treatments for a variety of conditions.
Conclusion
In conclusion, 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine is a synthetic cathinone that has been found to have potential therapeutic applications. It acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased stimulation of the central nervous system. 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine has been studied for its potential use in the treatment of depression, anxiety, and drug addiction. While there are limitations to the use of 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine in lab experiments, there are also several future directions for its study.

Synthesis Methods

1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2,3-difluorobenzoyl chloride with 2,6-dimethylpiperidine in the presence of a base such as triethylamine. The resulting product is purified using column chromatography to obtain pure 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine.

Scientific Research Applications

1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety. It has been found to have antidepressant and anxiolytic effects in animal models. 1-(2,3-difluorobenzoyl)-2,6-dimethylpiperidine has also been studied for its potential use in the treatment of drug addiction. It has been found to reduce the self-administration of cocaine in animal models.